Cas no 65700-41-6 (Piperacillin Methyl Ester)

• Product Name: Piperacillin Methyl Ester
• CAS No: 65700-41-6
• MF: C₂₄H₂₉N₅O₇S
• MW: 531.581364393234
• CID: 4556813
• Update Time: 2025-10-28

Piperacillin Methyl Ester Chemical and Physical Properties

Names and Identifiers

• XR3XH2Q8TY
• Piperacillin methyl ester
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)-3,3-dimethyl-7-oxo-, methyl ester, (2S-(2alpha,5alpha,6beta(S*)))-
• Unii-XR3XH2Q8TY
• Piperacillin methyl ester impurity
• Piperacillin Methyl Ester

• Inchi： 1S/C24H29N5O7S/c1-5-27-11-12-28(20(33)19(27)32)23(35)26-14(13-9-7-6-8-10-13)17(30)25-15-18(31)29-16(22(34)36-4)24(2,3)37-21(15)29/h6-10,14-16,21H,5,11-12H2,1-4H3,(H,25,30)(H,26,35)/t14-,15-,16+,21-/m1/s1
• InChI Key： FMTASCUGZCLLOG-YUWJWYLASA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OC)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)NC(N1C(C(N(CC)CC1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 531.17876945 g/mol
• Monoisotopic Mass: 531.17876945 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 171
• Molecular Weight: 531.6

Additional information on Piperacillin Methyl Ester

Piperacillin Methyl Ester (CAS No. 65700-41-6): A Comprehensive Overview of Its Properties and Applications

Piperacillin Methyl Ester (CAS No. 65700-41-6) is a semi-synthetic derivative of the broad-spectrum antibiotic piperacillin, widely recognized for its role in pharmaceutical research and development. This compound, classified as an esterified form of piperacillin, has garnered significant attention due to its potential applications in drug synthesis and antimicrobial studies. With the growing demand for novel antibiotics amid rising antimicrobial resistance (AMR), Piperacillin Methyl Ester serves as a critical intermediate in the design of next-generation therapeutics.

The chemical structure of Piperacillin Methyl Ester features a methyl ester group, which enhances its stability and bioavailability compared to its parent compound. Researchers often explore its utility in prodrug formulations, where the ester moiety can be hydrolyzed in vivo to release the active piperacillin component. This mechanism aligns with current trends in targeted drug delivery, a hot topic in pharmaceutical innovation. Users frequently search for terms like "piperacillin derivatives", "antibiotic intermediates", and "ester prodrugs", reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 65700-41-6 is pivotal in optimizing penicillin-based antibiotics. Its synthesis involves the esterification of piperacillin, a process scrutinized for yield efficiency and environmental impact. As sustainability gains traction in the pharmaceutical industry, queries such as "green synthesis of antibiotic intermediates" and "piperacillin ester production methods" highlight the need for eco-friendly approaches. The compound's role in structure-activity relationship (SAR) studies further underscores its importance in rational drug design.

In analytical chemistry, Piperacillin Methyl Ester is often employed as a reference standard in HPLC and mass spectrometry assays. Its well-defined chromatographic properties make it ideal for quantifying piperacillin and related metabolites in biological matrices. This application resonates with laboratories addressing challenges like antibiotic residue detection and pharmacokinetic profiling, topics frequently searched in academic and industrial circles.

Beyond its pharmaceutical uses, Piperacillin Methyl Ester is studied for its potential in combination therapies. With the rise of multidrug-resistant infections, researchers investigate synergies between beta-lactam antibiotics and adjuvants, a trend reflected in search terms like "piperacillin potentiators" and "antibiotic synergy mechanisms". The compound's versatility positions it as a valuable tool in combating global health threats like ESKAPE pathogens.

Quality control of CAS No. 65700-41-6 adheres to stringent pharmacopeial standards, ensuring consistency in research and manufacturing. Keywords such as "piperacillin methyl ester purity analysis" and "certified reference materials" dominate discussions among quality assurance professionals. The compound's stability under varying storage conditions is another area of interest, particularly for long-term studies.

In conclusion, Piperacillin Methyl Ester (CAS No. 65700-41-6) exemplifies the intersection of traditional antibiotic chemistry and contemporary drug development strategies. Its multifaceted applications—from prodrug design to analytical standards—align with pressing industry needs, making it a subject of enduring scientific and commercial relevance. As antibiotic discovery evolves, this compound will likely remain a cornerstone in addressing unmet medical challenges.